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Compound of Interest

Compound Name: Cy2 dic18 (5)
Cat. No.: B12093597
Get Quote

Core Clarification: The term "Cy2 DIC18(5)" presents a nomenclature conflict.
e "Cy2" refers to a green-fluorescing cyanine (Emission

500-510 nm).[1] In the context of lipophilic membrane dyes, the Cy2 equivalent is DiO (3,3'-
dioctadecyloxacarbocyanine perchlorate), chemically defined as DiOC

(3).[11[2]

» "DiC18(5)" typically refers to a pentamethine bridge structure, which shifts emission to the
red/far-red spectrum (Cy5-like).[1] The standard dye with this structure is DIiD (DilC

(5)).[1]
Technical Verdict: Based on the "Cy2" designation, this guide focuses on DiO (DiOC

(3)), the industry-standard green lipophilic tracer.[1] However, a comparative profile for DID is
included to ensure coverage if the "(5)" suffix was the intended specification.

Part 1: Technical Profile & Photophysical
Properties[1]
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DiO is a lipophilic carbocyanine dye that is weakly fluorescent in aqueous media but becomes
highly fluorescent upon insertion into the lipid bilayer.[1][3][4][5] This "environment-sensitive"

property results from the restriction of rotational relaxation modes in the rigid membrane

environment.[1]

: . E

Property DiO (Cy2 Equivalent) DiD (Cy5 Equivalent)
DiO, DiOC DiD, DilC

Common Name
(3) %)

Fluorescence Color Green Far-Red

Excitation Max (

)

484 nm (MeOH) / 487 nm

(Membrane)

644 nm (MeOH)

Emission Max (

)

501 nm (MeOH) / 501 nm

(Membrane)

665 nm (MeOH)

Extinction Coefficient (

)

154,000 M

cm

(approx.)*

~240,000 M

cm

Quantum Yield (QY)

0.52 (in MeOH)**

~0.3 — 0.5 (Membrane
dependent)

Stokes Shift

~17 nm

~21 nm

Solubility

DMF, DMSO, Ethanol

DMF, DMSO, Ethanol

*Note on

: Values range from 102,000 to 154,000 M

cm

depending on solvent polarity (e.g., Methanol vs. Ethanol) and aggregation state. **Note on
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QY: DiO QY is negligible (<0.[1]01) in water due to quenching but rises to ~0.52 in membranes
or organic solvents.[1]

Spectral Logic

The high extinction coefficient of DiO allows for sensitive detection even at low membrane
concentrations.[1] The quantum yield enhancement in lipids is driven by the restriction of
intramolecular rotation.[1] In water, the flexible methine bridge allows non-radiative decay
(heat); in a lipid bilayer, the molecule is "locked,"” forcing energy release via photon emission.[1]

Part 2: Experimental Methodologies
Preparation of Stock Solutions

e Solvent Choice:DMF (Dimethylformamide) is preferred over ethanol for DiO stock solutions
due to higher solubility and stability.[1]

o Concentration: Prepare a 1 mM to 5 mM stock solution.
o Calculation: MW of DiO Perchlorate

881.7 g/mol .[1]

o To make 1 mL of 1 mM stock: Dissolve 0.88 mg of DiO in 1 mL DMF.

o Storage: Store at -20°C, desiccated, and protected from light. Shelf life is >6 months.[1][6][7]

Protocol: Measuring Quantum Yield (Comparative
Method)

To validate the QY of DiO in a specific experimental buffer or liposome formulation, use the
comparative method against a standard reference (Fluorescein).[1]

Reagents:
o Reference: Fluorescein in 0.1 M NaOH (QY = 0.95).
e Sample: DIiO in Methanol (or liposomes).

Step-by-Step Workflow:
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o Absorbance Matching: Prepare dilute solutions of DiO and Fluorescein such that their
absorbance at the excitation wavelength (e.g., 488 nm) is identical and below 0.1 OD (to
avoid inner filter effects).[1]

o Spectral Integration: Record the integrated fluorescence emission spectrum (area under the
curve) for both.

o Calculation:
o Where:

is the slope of Integrated Fluorescence vs. Absorbance;

is the refractive index of the solvent.[1]

Protocol: Membrane Staining (Fixed & Live Cells)

DiO allows for multicolor imaging (e.g., with Dil or DiD).[1][3][4]

Cell Prep: Adherent cells on coverslips or suspension cells (

cells/mL).

» Staining Solution: Dilute stock DiO into culture medium (serum-free preferred) to a final
concentration of 1-5 pM.

o Optimization: For fixed cells, dye diffusion is slower.[1] Incubate longer or use mild
detergents (rarely recommended as they strip lipids).[1]

e |ncubation: Incubate for 10-20 minutes at 37°C.
e Wash: Wash 3x with PBS to remove background probe.[1]

o Fixation (Optional): If fixing after staining, use 4% PFA.[1] Warning: Avoid acetone or
methanol fixation as they extract the lipid-dye complex.[1]

Part 3: Visualization of Mechanism & Workflow
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Diagram: Lipophilic Dye Mechanism & Staining
Workflow

This diagram illustrates the "Turn-On" mechanism of DiO and the critical decision points in the
staining protocol.[1]
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Caption: Figure 1. The "Turn-On" mechanism of DiO.[1] In aqueous solution, energy dissipates

non-radiatively.[1] Upon membrane insertion, rotational restriction enables high quantum yield
fluorescence.[1]

Part 4: Troubleshooting & Optimization
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Issue Cause Solution

Sonicate the staining solution;
S Dye aggregation in aqueous maintain <0.5% DMSO/DMF
Precipitation . .
buffer.[1] final concentration; add dye to

vortexing buffer.[1]

Ensure serum-free media

) Low QY due to poor during staining (serum proteins
Weak Signal ) ) ]
membrane insertion.[1] bind the dye).[1] Increase
incubation time.
o ) Use antifade mounting media
) Oxidation of the polymethine ) o -
Photobleaching bridge.[1] compatible with lipophilic dyes;
ridge.
g minimize laser power.[1]
Stain at 37°C to facilitate
o Dye aggregates or lateral diffusion; wash
Spotty Staining ) ] )
endocytosis.[1] thoroughly; filter stock solution
(0.2 um).[1]
References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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